molecular formula C18H19F2NO2 B6088597 3-[2-(2,6-difluorophenyl)ethyl]-1-(2-furoyl)piperidine

3-[2-(2,6-difluorophenyl)ethyl]-1-(2-furoyl)piperidine

Cat. No. B6088597
M. Wt: 319.3 g/mol
InChI Key: CREUFIFKCRZCOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[2-(2,6-difluorophenyl)ethyl]-1-(2-furoyl)piperidine is a chemical compound used in scientific research for its unique biochemical and physiological effects. This compound is also known as DFMDP, and it is a piperidine derivative that has been synthesized for its potential therapeutic applications.

Mechanism of Action

DFMDP works by modulating the activity of certain neurotransmitters in the brain. It has been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters that play a role in mood regulation and pain perception. DFMDP also acts on the GABA-A receptor, which is a receptor that is involved in anxiety and stress responses.
Biochemical and Physiological Effects:
DFMDP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. DFMDP has also been shown to have anxiolytic effects in animal models of anxiety disorders. Additionally, DFMDP has been shown to have antidepressant effects in animal models of depression.

Advantages and Limitations for Lab Experiments

DFMDP has several advantages for lab experiments. It is a well-studied compound with a known mechanism of action, which makes it a useful tool for studying the effects of neurotransmitters and receptors in the brain. DFMDP is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of DFMDP is that it has not yet been studied extensively in humans, so its clinical efficacy and safety profile are not well understood.

Future Directions

There are several future directions for research on DFMDP. One area of research is to further investigate its potential therapeutic applications, including its use in the treatment of depression, anxiety disorders, and neuropathic pain. Another area of research is to study the long-term effects of DFMDP on neurotransmitter systems and brain function. Additionally, further research is needed to determine the safety and efficacy of DFMDP in humans.

Synthesis Methods

DFMDP can be synthesized using a multi-step process that involves the reaction of 2,6-difluorobenzyl bromide with 2-furoic acid to form 2-(2,6-difluorophenyl)ethyl 2-furoate. This intermediate compound is then reacted with piperidine to form DFMDP. The synthesis method of DFMDP is complex, but it has been optimized to produce high yields of the compound.

Scientific Research Applications

DFMDP has been used in scientific research for its potential therapeutic applications. It has been studied for its anti-inflammatory, analgesic, and anxiolytic effects. DFMDP has also been studied for its potential use in the treatment of depression, anxiety disorders, and neuropathic pain. The compound has shown promising results in preclinical studies, and further research is needed to determine its clinical efficacy.

properties

IUPAC Name

[3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-(furan-2-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19F2NO2/c19-15-5-1-6-16(20)14(15)9-8-13-4-2-10-21(12-13)18(22)17-7-3-11-23-17/h1,3,5-7,11,13H,2,4,8-10,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CREUFIFKCRZCOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=CC=CO2)CCC3=C(C=CC=C3F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19F2NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[2-(2,6-Difluorophenyl)ethyl]-1-(2-furoyl)piperidine

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